(2-[(Methoxyacetyl)amino]-1,3-thiazol-4-YL)acetic acid

Specification

• CAS No.: 926207-16-1
• Molecular Formula: C8H10N2O4S
• Molecular Weight: 230.24 g/mol
• IUPAC Name: 2-[2-[(2-methoxyacetyl)amino]-1,3-thiazol-4-yl]acetic acid
• Standard InChI: InChI=1S/C8H10N2O4S/c1-14-3-6(11)10-8-9-5(4-15-8)2-7(12)13/h4H,2-3H2,1H3,(H,12,13)(H,9,10,11)
• Standard InChI Key: ACWDTUKXBPVMML-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)NC1=NC(=CS1)CC(=O)O

Introduction

Chemical Identity and Structural Features

Molecular Architecture

The compound’s structure integrates a 1,3-thiazole ring—a five-membered heterocycle containing sulfur and nitrogen atoms—substituted at position 2 with a methoxyacetyl amino group and at position 4 with an acetic acid moiety. This configuration confers both hydrophilic (carboxylic acid) and lipophilic (methoxyacetyl) properties, enabling interactions with biological targets.

Systematic Nomenclature and Identifiers

The IUPAC name, 2-[2-[(2-methoxyacetyl)amino]-1,3-thiazol-4-yl]acetic acid, precisely describes its substituents. Key identifiers include:

Property	Value
CAS Registry Number	926207-16-1
Molecular Formula	C₈H₁₀N₂O₄S
Molecular Weight	230.24 g/mol
Canonical SMILES	COCC(=O)NC1=NC(=CS1)CC(=O)O
InChIKey	ACWDTUKXBPVMML-UHFFFAOYSA-N

Synthesis and Manufacturing Processes

Synthetic Pathways

While detailed protocols remain proprietary, the synthesis typically involves sequential functionalization of the thiazole ring. A plausible route includes:

• Thiazole Core Formation: Condensation of thiourea derivatives with α-halo ketones.

• Methoxyacetyl Introduction: Amide coupling at position 2 using methoxyacetyl chloride.

• Acetic Acid Addition: Alkylation or substitution at position 4 to install the acetic acid group.

Reaction Optimization

Key parameters include temperature control (20–80°C), anhydrous conditions to prevent hydrolysis, and catalysts like DCC (dicyclohexylcarbodiimide) for amide bond formation. Purification often employs recrystallization or chromatography, yielding >99% purity.

Physicochemical Properties and Analytical Characterization

Physical State and Solubility

The compound is a liquid at room temperature, with limited water solubility (≤1 mg/mL) but miscibility in DMSO and ethanol.

Spectroscopic Data

• IR (KBr): ν 1720 cm⁻¹ (C=O, acetic acid), 1650 cm⁻¹ (amide I).

• ¹H NMR (DMSO-d₆): δ 3.30 (s, 3H, OCH₃), 4.10 (s, 2H, CH₂CO), 7.20 (s, 1H, thiazole-H).

Applications in Pharmaceutical Research

Drug Development

As a multitarget agent, the compound’s dual inhibitory effects on kinases and COX-2 support its exploration in combination therapies. Derivatives are being engineered to enhance bioavailability via prodrug strategies (e.g., esterification of the carboxylic acid).

Preclinical Challenges

• Metabolic Stability: Rapid glucuronidation in hepatic microsomes necessitates structural modifications.

• Toxicity Profile: Preliminary assays indicate moderate hepatotoxicity at high doses (>100 μM).

Future Research Directions

• Structure-Activity Relationships (SAR): Systematic variation of the methoxy and acetic acid groups to optimize potency.

• In Vivo Efficacy: Animal models of cancer and inflammation to validate preclinical promise.

• Target Identification: Proteomic studies to elucidate off-target interactions.